Cas no 61351-99-3 (1,8-Phenanthroline, 3-methyl-)

• Product Name: 1,8-Phenanthroline, 3-methyl-
• CAS No: 61351-99-3
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 482840
• PubChem ID: 12282661
• Update Time: 2025-04-19

1,8-Phenanthroline, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,8-Phenanthroline, 3-methyl-
• 3-methyl-1,8-phenanthroline
• 61351-99-3
• DTXSID60484140

• Inchi： 1S/C13H10N2/c1-9-6-10-2-3-11-8-14-5-4-12(11)13(10)15-7-9/h2-8H,1H3
• InChI Key： BABGDVLDRBRLSI-UHFFFAOYSA-N
• SMILES： N1C=C(C)C=C2C=CC3C=NC=CC=3C=12

Computed Properties

• Exact Mass: 194.0845
• Monoisotopic Mass: 194.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78